Cas no 1609399-91-8 (N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide)

• Product Name: N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide
• CAS No: 1609399-91-8
• MF: C₁₆H₂₀BrNO₂
• MW: 338.239503860474
• CID: 4608288
• Update Time: 2025-10-28

N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide
• 1-(3-methoxyphenyl)-N-[(2-methoxyphenyl)methyl]methanamine;hydrobromide

• Inchi： 1S/C16H19NO2.BrH/c1-18-15-8-5-6-13(10-15)11-17-12-14-7-3-4-9-16(14)19-2;/h3-10,17H,11-12H2,1-2H3;1H
• InChI Key： ADLMBBDOUAOXFD-UHFFFAOYSA-N
• SMILES： Br.O(C)C1C=CC=CC=1CNCC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 247
• Topological Polar Surface Area: 30.5

Additional information on N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide

Introduction to N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide (CAS No. 1609399-91-8)

N-(3-methoxybenzyl-1-(2-methoxyphenyl)methanamine hydrobromide) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1609399-91-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of methoxy groups at the para positions of the benzene rings, contribute to its distinct chemical and pharmacological properties.

The synthesis and characterization of N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including condensation, bromination, and purification steps, which are critical in achieving the desired product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity and purity of the compound.

Recent research has highlighted the potential of N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its efficacy in various preclinical models, suggesting applications in treating a range of diseases. The methoxy-substituted benzene rings in its structure are believed to enhance its binding affinity to biological targets, making it a valuable candidate for further investigation.

In particular, the compound has shown promise in inhibiting specific enzymes that are implicated in inflammatory and neurological disorders. The methoxy groups not only improve solubility but also modulate electronic properties, which are crucial for drug-receptor interactions. This has led to increased interest in exploring its potential as an anti-inflammatory agent and a neuroprotective compound.

The pharmacokinetic profile of N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide is another area of active investigation. Researchers are focusing on understanding how the compound is metabolized and eliminated from the body. This information is vital for optimizing dosing regimens and minimizing potential side effects. Studies using computational modeling and experimental techniques have provided insights into its metabolic pathways, which are essential for drug development.

Furthermore, the synthesis of derivatives of N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide has been explored to enhance its therapeutic potential. By modifying specific functional groups, scientists aim to develop analogs with improved efficacy and reduced toxicity. These derivatives could offer new treatment options for patients suffering from various conditions.

The role of N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide in drug discovery is underscored by its unique chemical properties and biological activities. As research continues to uncover new applications for this compound, it is likely to play a significant role in the development of next-generation pharmaceuticals. The combination of innovative synthetic methods and advanced analytical techniques ensures that this molecule remains at the forefront of medicinal chemistry research.

In conclusion, N-(3-methoxybenzyl-1-(2-methoxyphenyl)methanamine hydrobromide (CAS No. 1609399-91-8) is a compound of great interest in pharmaceutical research. Its structural features and biological activities make it a promising candidate for further development into therapeutic agents. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacokinetic properties, paving the way for new treatments in various medical fields.